Cas no 1934674-16-4 (6-Bromo-5-methylpyridine-2,3-diamine)

• Product Name: 6-Bromo-5-methylpyridine-2,3-diamine
• CAS No: 1934674-16-4
• MF: C₆H₈BrN₃
• MW: 202.052
• CID: 4670677
• PubChem ID: 92132930
• Update Time: 2025-07-21

6-Bromo-5-methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-methylpyridine-2,3-diamine
• 6-Bromo-5-methyl-2,3-pyridinediamine
• E77108
• 1934674-16-4
• SB78560

• Inchi： InChI=1S/C6H8BrN3/c1-3-2-4(8)6(9)10-5(3)7/h2H,8H2,1H3,(H2,9,10)
• InChI Key： PEUUPWPKWVZJRC-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(N=C1Br)N)N

Computed Properties

• Exact Mass: 200.99016g/mol
• Monoisotopic Mass: 200.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Bromo-5-methylpyridine-2,3-diamine

Introduction to 6-Bromo-5-methylpyridine-2,3-diamine (CAS No. 1934674-16-4)

6-Bromo-5-methylpyridine-2,3-diamine, identified by its Chemical Abstracts Service (CAS) number 1934674-16-4, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom within its six-membered ring structure. The presence of both bromine and methyl substituents, along with diamine functional groups at the 2 and 3 positions, makes it a versatile building block for further chemical modifications and applications.

The bromine atom at the 6-position and the methyl group at the 5-position introduce unique reactivity that allows for various coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the diamine functionality provides opportunities for further derivatization, including condensation reactions that yield Schiff bases or polyamides. These properties make 6-Bromo-5-methylpyridine-2,3-diamine a valuable precursor in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of 6-Bromo-5-methylpyridine-2,3-diamine as a key intermediate in synthesizing compounds with pharmacological relevance. For instance, researchers have explored its utility in generating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The brominated pyridine scaffold is particularly favored in medicinal chemistry because it facilitates easy introduction of additional functional groups through cross-coupling reactions.

One notable application of 6-Bromo-5-methylpyridine-2,3-diamine is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various disease pathways, making them attractive drug targets. The compound’s ability to serve as a precursor for peptidomimetics and protein-protein interaction disruptors has been demonstrated in several preclinical studies. The methyl group at the 5-position enhances lipophilicity, improving membrane permeability and thus oral bioavailability—a critical factor in drug design.

Furthermore, advancements in computational chemistry have enabled more efficient screening of derivatives derived from 6-Bromo-5-methylpyridine-2,3-diamine. Machine learning models can predict binding affinities and pharmacokinetic properties with high accuracy, accelerating the drug discovery process. This synergy between experimental synthesis and computational analysis underscores the importance of intermediates like 6-Bromo-5-methylpyridine-2,3-diamine in modern pharmaceutical research.

The agrochemical industry also benefits from pyridine-based intermediates. For example, derivatives of 6-Bromo-5-methylpyridine-2,3-diamine have shown promise as herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in pests and weeds. The versatility of this compound allows chemists to tailor its structure for specific biological activities while maintaining efficacy against target organisms.

Recent patents have showcased innovative uses of 6-Bromo-5-methylpyridine-2,3-diamine in developing antiviral agents. The compound’s framework can be modified to mimic natural substrates or inhibitors of viral enzymes such as proteases or polymerases. Such modifications are essential for designing drugs that can effectively inhibit viral replication without harming host cells. The brominated pyridines serve as anchors for further functionalization, enabling precise tuning of pharmacological properties.

The synthesis of 6-Bromo-5-methylpyridine-2,3-diamine itself is an intriguing aspect from a chemical perspective. Traditional methods often involve multi-step processes starting from readily available pyridines or their halogenated precursors. However, recent methodologies have focused on greener approaches using catalytic systems that minimize waste and energy consumption. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion,6-Bromo-5-methylpyridine-2,3-diamine (CAS No. 1934674-16-4) is a multifaceted intermediate with significant potential across pharmaceuticals and agrochemicals. Its unique structural features—combining bromo and methyl substituents with diamines—make it an indispensable tool for synthetic chemists aiming to develop novel bioactive compounds. As research continues to uncover new applications for this compound,6-Bromo-5-methylpyridine-2,3-diamine will undoubtedly remain at the forefront of chemical innovation.